ethyl 2-(3,4-dichlorobenzylidene)-7-methyl-3-oxo-5-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

• IUPAC Name: ethyl (2Z)-2-[(3,4-dichlorophenyl)methylidene]-7-methyl-3-oxo-5-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C23H18Cl2N2O3S/c1-3-30-22(29)19-13(2)26-23-27(20(19)15-7-5-4-6-8-15)21(28)18(31-23)12-14-9-10-16(24)17(25)11-14/h4-12,20H,3H2,1-2H3/b18-12-
• InChI Key: LWSKXYXFEXYDEA-PDGQHHTCSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=CC=C3)C(=O)C(=CC4=CC(=C(C=C4)Cl)Cl)S2)C
• Isomeric SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=CC=C3)C(=O)/C(=C/C4=CC(=C(C=C4)Cl)Cl)/S2)C
• Molecular Formula: C23H18Cl2N2O3S
• Molecular Weight: 473.4 g/mol

Description

“Ethyl 2-(3,4-dichlorobenzylidene)-7-methyl-3-oxo-5-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate” is a chemical compound with the linear formula C21H16Cl2N2O3S2. It has a molecular weight of 479.407. This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Synthesis Analysis

The synthesis of thiazolo[3,2-a]pyrimidines, including this compound, is often achieved through the cyclization of 3,4-dihydropyrimidine-2-thiones with dielectrophilic building blocks. An efficient procedure for the synthesis of thiazolo[3,2-a]pyrimidines involves the reaction of ethyl 4-aryl-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylates with α-bromo ketones generated in situ.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple aromatic rings and functional groups. The presence of the thiazolo[3,2-a]pyrimidine moiety allows for the introduction of new binding sites, optimizing the interaction between the ligand and biological target.

Chemical Reactions Analysis

Thiazolo[3,2-a]pyrimidines, including this compound, can undergo various chemical reactions due to the presence of an active methylene group (C2H2), which is highly reactive toward various electrophilic reagents.

Physical And Chemical Properties Analysis

This compound is a yellow powder. It has a complex structure with multiple aromatic rings and functional groups.

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the retrieved papers, thiazolo[3,2-a]pyrimidines are known to have high antitumor, antibacterial, and anti-inflammatory activities. They are promising scaffolds for the design of new medicines, including anticancer drugs.

Future Directions

Thiazolo[3,2-a]pyrimidines, including this compound, have huge synthetic potential and are promising scaffolds for the design of new medicines, including anticancer drugs. The thiazolo[3,2-a]pyrimidine moiety can be readily modified by the introduction of new binding sites, which is extremely necessary to optimize the interaction between the ligand and biological target. Therefore, future research could focus on further exploring the medicinal potential of this compound and its derivatives.